Cas no 477862-15-0 (2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile)

2-{[5-(4-tert-Butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile is a specialized heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-tert-butylphenyl group and a sulfanylacetonitrile moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The tert-butyl group enhances steric and electronic properties, while the sulfanylacetonitrile side chain offers versatility for further derivatization. Its stability under various reaction conditions and compatibility with cross-coupling or nucleophilic substitution reactions make it a useful intermediate for constructing complex molecular architectures. The compound’s well-defined crystalline form ensures consistent purity for research and industrial applications.
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile structure
477862-15-0 structure
Product Name:2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
CAS No:477862-15-0
MF:
MW:
MDL:MFCD02082791
CID:4652654
Update Time:2025-05-20

2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((5-[4-(TERT-BUTYL)PHENYL]-1,3,4-OXADIAZOL-2-YL)SULFANYL)ACETONITRILE
    • 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
    • MDL: MFCD02082791

2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00881945-1g
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
477862-15-0 90%
1g
¥4193.0 2024-04-18
abcr
AB579230-500 mg
2-({5-[4-(t-Butyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetonitrile; .
477862-15-0
500MG
€678.60 2023-07-11
abcr
AB579230-1 g
2-({5-[4-(t-Butyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetonitrile; .
477862-15-0
1g
€1,312.80 2023-07-11
abcr
AB579230-500mg
2-({5-[4-(t-Butyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetonitrile; .
477862-15-0
500mg
€678.60 2025-04-18
abcr
AB579230-1g
2-({5-[4-(t-Butyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetonitrile; .
477862-15-0
1g
€1312.80 2025-04-18
A2B Chem LLC
AI70376-1mg
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
477862-15-0 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI70376-5mg
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
477862-15-0 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI70376-10mg
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
477862-15-0 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AI70376-500mg
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
477862-15-0 >90%
500mg
$720.00 2024-04-19
A2B Chem LLC
AI70376-1g
2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile
477862-15-0 >90%
1g
$1295.00 2024-04-19

Additional information on 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile

Introduction to 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile (CAS No. 477862-15-0)

2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile, identified by its CAS number 477862-15-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry and drug development. The unique structural features of 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential biological activity. Specifically, the presence of an acetonitrile group and a sulfanyl group linked to a 1,3,4-oxadiazole ring creates a framework that is conducive to further chemical modifications. The 4-tert-butylphenyl moiety adds steric bulk, which can influence the compound's solubility and interaction with biological targets. These structural elements collectively make 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Oxadiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The sulfanyl group in 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets. These interactions are crucial for the development of drugs that can effectively modulate biological pathways.

One of the most compelling aspects of 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile is its utility in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in cancer progression, potentially leading to the development of new anticancer drugs. Additionally, the acetonitrile group provides a site for further functionalization, allowing chemists to tailor the properties of the molecule to specific needs.

The synthesis of 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile involves multiple steps that require precise control over reaction conditions. The introduction of the 1,3,4-oxadiazole ring is typically achieved through cyclocondensation reactions between appropriate precursors. Subsequent functionalization with the sulfanyl group and the 4-tert-butylphenyl moiety further refines the molecular structure. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

In terms of applications, 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile has been explored in various preclinical studies as a lead compound for drug development. Its ability to modulate biological pathways makes it particularly interesting for therapeutic applications. For example, researchers have investigated its potential as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and inflammation. The results from these studies suggest that derivatives of this compound could have significant therapeutic value.

The pharmaceutical industry continues to invest in the development of novel compounds based on oxadiazole scaffolds due to their demonstrated efficacy and safety profiles. 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetonitrile, with its unique structural features and biological potential, is well-positioned to contribute to this ongoing effort. As research progresses, new applications and uses for this compound are likely to emerge, further solidifying its importance in chemical and pharmaceutical research.

The future prospects for 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-y]] sulfanyl}acetonitrile are bright given its versatility and potential therapeutic benefits. Continued investigation into its properties and applications will undoubtedly lead to new insights and innovations in drug development. As scientists uncover more about how this compound interacts with biological systems, it is expected to play an increasingly significant role in the discovery and design of next-generation therapeutics.

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